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Compound of Interest

Compound Name: Phosphorus trioxide

Cat. No.: B071993 Get Quote

A Comprehensive Structural Comparison of Phosphorus Trioxide (P₄O₆) and Phosphorus

Pentoxide (P₄O₁₀)

This guide provides a detailed structural and physicochemical comparison of phosphorus
trioxide (P₄O₆) and phosphorus pentoxide (P₄O₁₀), intended for researchers, scientists, and

professionals in drug development. The information is supported by experimental data and

includes detailed methodologies for the key experimental techniques used in structure

determination.

Introduction
Phosphorus trioxide and phosphorus pentoxide are two common oxides of phosphorus, both

existing as molecular compounds with the formulas P₄O₆ and P₄O₁₀, respectively. Their names

are derived from their empirical formulas, P₂O₃ and P₂O₅. Both molecules adopt a cage-like

structure based on the tetrahedral arrangement of four phosphorus atoms found in white

phosphorus (P₄). The insertion of oxygen atoms into this phosphorus tetrahedron leads to the

formation of these distinct oxide structures. While P₄O₆ is the anhydride of phosphorous acid,

P₄O₁₀ is the anhydride of phosphoric acid.

Molecular Structure
The fundamental structural difference between phosphorus trioxide and phosphorus

pentoxide lies in the oxidation state of the phosphorus atoms and the number of oxygen atoms

in the molecule.
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Phosphorus Trioxide (P₄O₆): The structure of P₄O₆ is formed by inserting an oxygen atom

into each of the six P-P bonds of the P₄ tetrahedron.[1][2] This results in a cage structure where

each phosphorus atom is bonded to three oxygen atoms, and each oxygen atom bridges two

phosphorus atoms.[3] The molecule possesses a high degree of symmetry and belongs to the

Td point group.[4][5]

Phosphorus Pentoxide (P₄O₁₀): The structure of P₄O₁₀ is derived from the P₄O₆ structure with

the addition of four terminal oxygen atoms, one bonded to each of the four phosphorus atoms.

[1][2][3] This results in each phosphorus atom being tetrahedrally coordinated with four oxygen

atoms: three bridging oxygens and one terminal oxygen. The bond to the terminal oxygen is a

double bond (P=O).[6] The overall structure also maintains the adamantane-like cage

framework with Td symmetry.[7][8]

Structural Comparison Data
The following table summarizes the key quantitative structural and physicochemical parameters

for P₄O₆ and P₄O₁₀, derived from experimental studies, primarily gas-phase electron diffraction.
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Property
Phosphorus Trioxide
(P₄O₆)

Phosphorus Pentoxide
(P₄O₁₀)

Molecular Formula P₄O₆ P₄O₁₀

Molar Mass 219.88 g/mol [9] 283.89 g/mol [7]

Appearance
Colorless monoclinic crystals

or liquid[10]

White, deliquescent crystalline

solid[7][8]

Molecular Geometry
Tetrahedral cage

(Adamantane-like)

Tetrahedral cage

(Adamantane-like) with

terminal oxygens[1][7]

Symmetry Point Group Td[4][11][12] Td[7][11][12]

P-O Bond Length (bridging) 1.66 - 1.67 Å[13][14][15][16] ~1.60 Å[17]

P=O Bond Length (terminal) N/A 1.43 - 1.45 Å[5][6][13][16]

P-O-P Bond Angle 127° - 128.5°[5][9][14][16] ~123°[16]

O-P-O Bond Angle ~99.5° - 100°[16] ~102°[16]

Number of P-O-P bridges 6[13][16] 6[13][16]

Number of terminal P=O bonds 0[13] 4[13]

Hybridization of P sp³[13] sp³[13]

Oxidation State of P +3[18] +5[18]

Melting Point 23.8 °C[10] 340 °C

Boiling Point 173.1 °C[10] 360 °C (sublimes)

Density 2.135 g/cm³[10] 2.39 g/cm³

Experimental Protocols
Gas-Phase Electron Diffraction (GED)

The molecular structures of P₄O₆ and P₄O₁₀ have been primarily determined using gas-phase

electron diffraction (GED). This technique is ideal for studying the geometry of small, volatile
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molecules in the gaseous state, free from intermolecular interactions present in the solid or

liquid phase.

Methodology:

Sample Introduction: A gaseous sample of the phosphorus oxide is introduced into a high-

vacuum chamber through a nozzle, creating a molecular beam.[3]

Electron Beam Generation and Interaction: A high-energy beam of electrons (typically in the

keV to MeV range) is generated from an electron gun and directed to intersect the molecular

beam at a right angle.[3]

Scattering: The electrons in the beam are scattered by the electrostatic potential of the

atoms in the molecule. The resulting diffraction pattern is a series of concentric rings due to

the random orientation of the molecules in the gas phase.[3]

Detection: The scattered electrons are detected by a position-sensitive detector, such as a

photographic plate, an imaging plate, or a CCD camera.[3] A rotating sector may be used in

front of the detector to compensate for the steep decline in scattered electron intensity with

increasing scattering angle.[3]

Data Analysis: The intensity of the scattered electrons is measured as a function of the

scattering angle. This information is then mathematically transformed (typically through a

Fourier transform) to generate a radial distribution curve. This curve provides information

about the distances between all pairs of atoms in the molecule. By fitting a theoretical model

of the molecular geometry to the experimental data, precise bond lengths, bond angles, and

torsional angles can be determined.[3]

Mandatory Visualizations
Caption: Molecular structures of P₄O₆ and P₄O₁₀.
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(Phosphorus Trioxide)

+ 6 [O]
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P₄O₁₀

(Phosphorus Pentoxide)
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(Addition of terminal oxygens)

Click to download full resolution via product page

Caption: Structural relationship between P₄, P₄O₆, and P₄O₁₀.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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